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Compound of Interest

Compound Name: DI-SEC-OCTYLAMINE

Cat. No.: B1616327 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This guide

provides an in-depth look at the molecular weight and chemical formula of di-sec-octylamine,

a secondary amine with notable applications in various chemical processes.

Core Molecular Data
Di-sec-octylamine is a branched-chain aliphatic amine. Its molecular structure and

composition are key determinants of its reactivity and physical properties. The fundamental

quantitative data for this compound are summarized below.

Property Value Reference

Molecular Formula C₁₆H₃₅N [1]

Molecular Weight 241.46 g/mol [1][2][3]

IUPAC Name
N-(1-methylheptyl)octan-2-

amine
[1]

CAS Number 5412-92-0 [1]
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The determination of the molecular weight and formula of a compound like di-sec-octylamine
typically involves a combination of mass spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is a primary technique used to

determine the accurate mass of a molecule. The compound is ionized, and the mass-to-charge

ratio (m/z) of the resulting ions is measured. This allows for the calculation of a highly precise

molecular weight, which can be used to deduce the elemental composition.

Elemental Analysis: This method determines the percentage composition of each element

(carbon, hydrogen, nitrogen) in the compound. A known mass of the sample is combusted, and

the resulting amounts of carbon dioxide, water, and nitrogen gas are measured. These values

are then used to calculate the empirical formula, which can be compared with the molecular

formula derived from mass spectrometry to confirm the structure.

Molecular Structure and Composition
The molecular formula C₁₆H₃₅N indicates that a single molecule of di-sec-octylamine contains

16 carbon atoms, 35 hydrogen atoms, and one nitrogen atom. The "di-sec-octyl" prefix in its

common name signifies the presence of two secondary octyl groups attached to the nitrogen

atom.

Caption: Elemental composition of Di-sec-octylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1616327#di-sec-octylamine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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